Cas no 1805225-57-3 (Ethyl 4-chloro-2-cyano-5-fluorobenzoate)

• Product Name: Ethyl 4-chloro-2-cyano-5-fluorobenzoate
• CAS No: 1805225-57-3
• MF: C₁₀H₇ClFNO₂
• MW: 227.619485139847
• CID: 4947821
• Update Time: 2025-10-18

Ethyl 4-chloro-2-cyano-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-cyano-5-fluorobenzoate

• Inchi： 1S/C10H7ClFNO2/c1-2-15-10(14)7-4-9(12)8(11)3-6(7)5-13/h3-4H,2H2,1H3
• InChI Key： YOQGYCFSKMMMSS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(=O)OCC)=C(C#N)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-chloro-2-cyano-5-fluorobenzoate

Ethyl 4-chloro-2-cyano-5-fluorobenzoate: A Comprehensive Overview

Ethyl 4-chloro-2-cyano-5-fluorobenzoate, with the CAS number 1805225-57-3, is a compound of significant interest in the field of organic chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development, agrochemicals, and advanced materials. The molecule features a benzoate backbone with substituents at positions 4, 2, and 5, specifically a chlorine atom, a cyano group, and a fluorine atom, respectively. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of Ethyl 4-chloro-2-cyano-5-fluorobenzoate involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent studies have highlighted the use of microwave-assisted synthesis and catalytic systems to enhance reaction efficiency. These advancements not only reduce production costs but also minimize environmental impact, aligning with current green chemistry principles.

Ethyl 4-chloro-2-cyano-5-fluorobenzoate exhibits remarkable thermal stability and electronic properties, making it a promising candidate for applications in organic electronics. Its ability to act as a charge transport material in organic photovoltaic devices has been extensively studied. Recent research published in leading journals such as Chemical Communications and Advanced Materials has demonstrated its potential in enhancing device performance by optimizing charge carrier mobility.

In the pharmaceutical industry, Ethyl 4-chloro-2-cyano-5-fluorobenzoate serves as an intermediate in the synthesis of bioactive compounds. Its role in drug discovery is particularly notable due to its ability to modulate enzyme activity and receptor binding. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and anticancer properties, opening new avenues for therapeutic development.

The application of Ethyl 4-chloro-2-cyano-5-fluorobenzoate extends into agrochemicals as well. Its use as a precursor in herbicide synthesis has been explored, with recent findings indicating improved selectivity and efficacy compared to traditional compounds. This advancement is crucial for sustainable agriculture practices that aim to reduce chemical inputs while maintaining crop productivity.

From an environmental perspective, Ethyl 4-chloro-2-cyano-5-fluorobenzoate's biodegradation pathways have been investigated to assess its eco-friendliness. Research indicates that under specific conditions, the compound undergoes efficient microbial degradation, minimizing its environmental footprint.

In conclusion, Ethyl 4-chloro-2-cyano-5-fluorobenzoate stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, underscore its importance in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in both academic and industrial settings.